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Introduction

5-HMSIiR-Hoechst is a far-red, fluorescent DNA probe meticulously engineered for high-
resolution live-cell imaging. This advanced probe is a conjugate of the well-established DNA
minor-groove binder, Hoechst 33258, and a spontaneously blinking hydroxymethyl silicon-
rhodamine (HMSIR) fluorophore.[1][2] Its design offers significant advantages over traditional
ultraviolet-excitable DNA stains, including reduced phototoxicity and compatibility with super-
resolution microscopy techniques such as single-molecule localization microscopy (SMLM) and
stimulated emission depletion (STED) microscopy.[2] This guide provides a comprehensive
overview of the chemical structure, synthesis, and key characteristics of 5-HMSiR-Hoechst.

Chemical Structure and Properties

5-HMSIiR-Hoechst is comprised of three key components: the Hoechst 33258 moiety, a linker,
and the 5'-regioisomer of the hydroxymethyl silicon-rhodamine (5-HMSIR) dye.[2] The Hoechst
component serves as the DNA-targeting ligand, binding with high affinity to the minor groove of
DNA, patrticularly in adenine-thymine (A-T) rich regions. The 5-HMSIR component is a far-red
fluorophore that exhibits spontaneous "blinking," a property advantageous for super-resolution
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imaging. A short linker tethers these two components, playing a crucial role in the probe's
fluorogenic nature.[2] In its unbound state, the fluorescence of the HMSIR dye is efficiently
guenched. Upon binding to DNA, a conformational change occurs, leading to a dramatic
increase in fluorescence quantum yield.

Quantitative Data

The photophysical and binding properties of 5-HMSIiR-Hoechst are summarized in the tables

below.
Property Value Reference
Excitation Maximum (Ex) 640 nm
Emission Maximum (Em) 675 nm

Fluorescence Increase upon
DNA Binding

~400-fold

Dissociation Constant (Kd) 3.5+£03uM

Molar Extinction .
Component . Quantum Yield (®) Reference
Coefficient (g)

Hoechst 33258 (in 46,000 M-1cm-1 at 0.034
water) 345.5 nm '
5-HMSIiR-Hoechst -

Not specified Low (quenched)
(unbound)
5-HMSiR-Hoechst N o ]

Not specified Significantly higher

(DNA-bound)

Synthesis of 5-HMSIiR-Hoechst

The synthesis of 5-HMSiR-Hoechst is a multi-step process that involves the preparation of an
amine-modified Hoechst 33258 derivative, followed by its conjugation to the N-
hydroxysuccinimide (NHS) ester of 5-HMSIR. The general synthetic scheme is outlined below.
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Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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